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Compound Name:
O-Desmethyl apixaban sulfate

sodium

Cat. No.: B12424545 Get Quote

O-Desmethyl Apixaban Sulfate Sodium: A
Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
O-Desmethyl apixaban sulfate sodium is the primary circulating metabolite of the direct

Factor Xa inhibitor, apixaban. While demonstrating significantly reduced pharmacological

activity compared to its parent compound, a thorough understanding of its chemical structure,

properties, and formation is crucial for comprehensive drug metabolism and pharmacokinetic

(DMPK) studies in the development of novel anticoagulants. This technical guide provides an

in-depth overview of O-Desmethyl apixaban sulfate sodium, including its chemical

properties, a detailed description of its metabolic generation, and protocols for its synthesis and

analytical characterization.

Chemical Structure and Properties
O-Desmethyl apixaban sulfate sodium is formed through the O-demethylation of the 4-

methoxyphenyl group of apixaban, followed by sulfation of the resulting phenolic hydroxyl

group.
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O-Desmethyl Apixaban Sulfate Sodium

Chemical Formula: C₂₄H₂₂N₅NaO₇S

Apixaban

O-Desmethyl Apixaban

CYP3A4/5, CYP1A2, CYP2J2
(O-demethylation)

O-Desmethyl Apixaban Sulfate

SULT1A1
(Sulfation)
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Reaction Preparation

Reaction

Termination & Sample Prep

Potassium Phosphate Buffer

Pre-incubate at 37°C

MgCl₂ PAPS Human Liver S9 or SULT1A1

Add O-Desmethyl Apixaban

Incubate at 37°C

Add Acetonitrile + Internal Standard

Centrifuge

Collect Supernatant for LC-MS/MS
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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